8-(4-Chlorophenyl)-4,7-dimethyl-3-(methylsulfonyl)pyrazolo[5,1-c][1,2,4]triazine

• Molecular Formula: C14H13ClN4O2S
• Molecular Weight: 336.8 g/mol
• IUPAC Name: 8-(4-chlorophenyl)-4,7-dimethyl-3-methylsulfonylpyrazolo[5,1-c][1,2,4]triazine
• InChI: InChI=1S/C14H13ClN4O2S/c1-8-12(10-4-6-11(15)7-5-10)13-16-17-14(22(3,20)21)9(2)19(13)18-8/h4-7H,1-3H3
• InChI Key: JXVKYQMUWAYOAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NC2=C(C(=NN12)C)C3=CC=C(C=C3)Cl)S(=O)(=O)C

Description

8-(4-Chlorophenyl)-4,7-dimethyl-3-(methylsulfonyl)pyrazolo[5,1-c][1,2,4]triazine is a heterocyclic compound that belongs to the class of pyrazolo[5,1-c][1,2,4]triazines.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the cyclization of appropriate hydrazones with nitriles under acidic conditions . Another approach is the annulation of azole fragments to the 1,2,4-triazine ring .

Industrial Production Methods

large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity, as well as the use of continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

8-(4-Chlorophenyl)-4,7-dimethyl-3-(methylsulfonyl)pyrazolo[5,1-c][1,2,4]triazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro and methylsulfonyl positions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.

Substitution: Nucleophiles such as amines, thiols, and alcohols under basic or neutral conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce the corresponding alcohols or amines .

Scientific Research Applications

8-(4-Chlorophenyl)-4,7-dimethyl-3-(methylsulfonyl)pyrazolo[5,1-c][1,2,4]triazine has several scientific research applications:

Medicinal Chemistry: The compound has shown potential as an anticancer agent, with studies demonstrating its cytotoxic activity against various tumor cell lines.

Materials Science: Due to its unique structural properties, the compound can be used in the development of new materials with specific electronic and optical properties.

Agrochemicals: The compound’s biological activity makes it a candidate for use in the development of new pesticides and herbicides.

Mechanism of Action

The mechanism of action of 8-(4-Chlorophenyl)-4,7-dimethyl-3-(methylsulfonyl)pyrazolo[5,1-c][1,2,4]triazine involves its interaction with specific molecular targets and pathways. For example, in cancer cells, the compound may inhibit key enzymes involved in cell proliferation, leading to cell cycle arrest and apoptosis . The exact molecular targets and pathways can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Similar Compounds

Pyrazolo[3,4-d]pyrimidine: Another heterocyclic compound with similar biological activities and applications.

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine: Known for its anticancer properties and potential as a CDK2 inhibitor.

Tetrazolo[1,5-b][1,2,4]triazine: Used in the development of energetic materials due to its high nitrogen content and thermal stability.

Uniqueness

8-(4-Chlorophenyl)-4,7-dimethyl-3-(methylsulfonyl)pyrazolo[5,1-c][1,2,4]triazine is unique due to its specific substitution pattern, which imparts distinct electronic and steric properties. These properties can influence its reactivity and biological activity, making it a valuable compound for various scientific research applications .